Cas no 56846-22-1 (Phosphoric acid,diisooctyl phenyl ester)
56846-22-1 structure
Product Name:Phosphoric acid,diisooctyl phenyl ester
CAS No:56846-22-1
MF:C22H39O4P
MW:398.516428232193
CID:373605
PubChem ID:92547
Update Time:2025-04-19
Phosphoric acid,diisooctyl phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diisooctyl phenyl ester
- bis(6-methylheptyl) phenyl phosphate
- diisooctyl phenyl phosphate
- UNII-9YR9DA72RU
- SCHEMBL6029928
- Bis(6-methylheptyl)phenyl phosphate
- 56846-22-1
- NS00022397
- EINECS 260-402-9
- Phosphoric acid, diisooctyl phenyl ester
- 9YR9DA72RU
- DTXSID9069136
-
- Inchi: 1S/C22H39O4P/c1-20(2)14-8-6-12-18-24-27(23,26-22-16-10-5-11-17-22)25-19-13-7-9-15-21(3)4/h5,10-11,16-17,20-21H,6-9,12-15,18-19H2,1-4H3
- InChI Key: NQOFUSUDAMVORD-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=CC=CC=1)(OCCCCCC(C)C)OCCCCCC(C)C
Computed Properties
- Exact Mass: 398.25877
- Monoisotopic Mass: 398.25859672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 16
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid,diisooctyl phenyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
56846-22-1 (Phosphoric acid,diisooctyl phenyl ester) Related Products
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